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Introduction

Chromium(lll) oxalate is a key intermediate in the manufacturing of various chromium-based
industrial products. Its granular form is particularly valued for its ease of handling, improved
flowability, and controlled reactivity in downstream processes. This application note provides a
detailed protocol for the industrial-scale preparation of granular chromium(lll) oxalate, focusing
on a method that yields a high-purity, granular product directly from the reaction vessel, thereby
minimizing processing steps and associated costs. This method is of significant interest to
researchers, scientists, and professionals in catalyst development, ceramic pigment
manufacturing, and other fields utilizing chromium compounds.

The primary industrial applications for granular chromium(lll) oxalate include its use as a
precursor in the synthesis of chromium-based catalysts and as a raw material in the production
of ceramic pigments.[1][2] In catalysis, the controlled particle size of the oxalate precursor can
influence the surface area and activity of the final catalyst. In ceramics, the purity and particle
characteristics of chromium oxalate are crucial for achieving consistent and vibrant colors in
glazes and pigments.[1][3]

This document outlines the chemical synthesis, process parameters, quality control
specifications, and a detailed experimental protocol for the production of granular chromium(lil)
oxalate.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of chromium(lil) oxalate is presented in
the table below.

Property Value

Chemical Formula Crz2(C204)3

Molecular Weight 368.05 g/mol [4]
Appearance Green crystalline powder
CAS Number 814-90-4[4]

Purity (typical) >99%

Particle Size (granular) 0.2-1.5mm

Moisture Content < 0.5%

Process Overview and Logic

The synthesis of granular chromium(lll) oxalate is based on the reaction of chromic oxide with
oxalic acid in an aqueous medium. A key aspect of this process is the use of hydrazine hydrate,
which acts as a reaction facilitator and crystal habit modifier, promoting the formation of a
granular precipitate. The overall process can be broken down into the following logical steps:

e Reactant Charging: Loading the reactor with the raw materials in the specified molar ratios.

o Reaction and Crystallization: Heating the mixture under controlled temperature and agitation
to facilitate the reaction and subsequent crystallization of chromium(lil) oxalate.

o Granule Formation: The controlled conditions of the reaction and the presence of hydrazine
hydrate favor the direct formation of granular particles, eliminating the need for a separate
granulation step.

o Separation and Washing: Isolating the granular product from the reaction mixture via filtration
and washing to remove any unreacted starting materials and byproducts.
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» Drying and Sieving: Drying the washed granules to the specified moisture content and
sieving to obtain the desired particle size distribution.
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Figure 1: Workflow for the industrial preparation of granular chromium(lll) oxalate.

Experimental Protocol

This protocol is based on the methodology described in Chinese Patent CN103288624A.[5]

Materials and Equipment

e Reactants:
o Oxalic Acid (H2C204-2H20), technical grade
o Chromic Oxide (Cr20s3), technical grade

o Hydrazine Hydrate (N2Ha4-H20, 80% solution), technical grade
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o Deionized Water
e Equipment:

o Glass-lined or stainless steel reactor with heating/cooling jacket and agitator

o

Nutsche filter or centrifuge for solid-liquid separation

[¢]

Fluid bed dryer or vacuum oven

[e]

Vibratory sieve with appropriate mesh sizes

[e]

Standard laboratory glassware and analytical instrumentation for quality control

Procedure

e Reactor Charging:
o Charge the reactor with deionized water.

o With agitation, add oxalic acid dihydrate, chromic oxide, and hydrazine hydrate in the
specified molar ratios. A typical molar ratio is 1 part oxalic acid to 0.65-0.825 parts chromic
oxide, 0.2-0.5 parts hydrazine hydrate, and 15 parts water.[5]

e Reaction and Crystallization:
o Heat the reaction mixture to 70-80°C with continuous stirring.

o Maintain the temperature and agitation for a reaction time of approximately 6 hours.
During this period, the formation of chromium(lll) oxalate as a granular precipitate will be
observed.

o After the reaction is complete, cool the slurry to room temperature.
e Separation and Washing:
o Transfer the slurry to a Nutsche filter or centrifuge.

o Isolate the granular chromium(lil) oxalate from the mother liquor.
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o Wash the product with deionized water to remove any soluble impurities. The number of
washes should be sufficient to meet the final product purity specifications.

e Drying:

o Transfer the washed granular product to a fluid bed dryer or vacuum oven.

o Dry the material at a temperature of 100-120°C until the moisture content is below 0.5%.
e Sieving:

o Pass the dried granular chromium(lll) oxalate through a vibratory sieve to classify the
particles according to the desired size range (e.g., 0.2 - 1.5 mm).

Data Presentation

The following tables provide a summary of the key reaction parameters and typical quality
control specifications for the final product.

Table 1: Reaction Parameters

Parameter Value

Molar Ratio (Oxalic Acid : Chromic Oxide :
Hydrazine Hydrate : Water)

1:0.65-0.825:0.2-0.5:15

Reaction Temperature 70-80 °C

Reaction Time 6 hours

o Dependent on reactor geometry, sufficient to
Agitation Speed o o ]
maintain solids in suspension

Table 2: Quality Control Specifications for Granular Chromium(lll) Oxalate
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Parameter Specification Test Method
Assay (as Crz(C204)3) >99.0% Titration / ICP-OES
Particle Size Distribution 95% between 0.2 - 1.5 mm Sieve Analysis
Moisture Content <0.5% Loss on Drying
Insoluble Matter in Acid <0.1% Gravimetric

The Role of Hydrazine Hydrate

While the patent refers to hydrazine hydrate as an "initiator,” its chemical role is more complex.
Hydrazine is a well-known reducing agent and is used in various chemical processes, including
the reduction of hexavalent chromium to the less toxic trivalent state. In this synthesis, starting
with chromic oxide (Cr203), where chromium is already in the +3 oxidation state, the primary
role of hydrazine hydrate is likely twofold:

¢ Maintaining a Reducing Environment: It ensures that the chromium remains in the Cr(lIl)
state throughout the reaction, preventing any potential oxidation.

o Crystal Habit Modification: Hydrazine and its protonated forms can interact with the growing
crystal faces of chromium(lll) oxalate. This interaction can influence the crystal growth rates
on different crystallographic planes, leading to the formation of more equant, granular
particles rather than fine needles or platelets. This directed crystallization is crucial for
obtaining the desired granular morphology. The reaction of hydrazine hydrate with oxalic acid
to form hydrazinium oxalate salts is also a known process, and the presence of these
species in solution could play a role in the overall crystallization mechanism.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationships in the process, from the key reactants
influencing the intermediate stages to the final product characteristics.
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Figure 2: Logical relationships in the synthesis of granular chromium(lll) oxalate.

Conclusion
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The described method provides a robust and efficient route for the industrial production of high-
purity, granular chromium(lll) oxalate. The direct formation of a granular product simplifies the
overall process, reduces operational costs, and minimizes the generation of fine dust. The key
to this process is the controlled reaction conditions and the use of hydrazine hydrate as a
crystal habit modifier. By adhering to the outlined protocol and quality control specifications, a
consistent and high-quality product suitable for demanding applications in the catalyst and
ceramic industries can be reliably manufactured. Further research could focus on optimizing
the process to achieve even finer control over the particle size distribution to meet specific
customer requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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